Cas no 2228580-78-5 (4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid)
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid
- CHVOWTGNNCXAJT-UHFFFAOYSA-N
- SCHEMBL21873946
- EN300-1942707
- 2228580-78-5
-
- Inchi: 1S/C13H13F3O3/c14-9-7-8(1-2-10(9)17)12(11(18)19)3-5-13(15,16)6-4-12/h1-2,7,17H,3-6H2,(H,18,19)
- InChI Key: CHVOWTGNNCXAJT-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)O)(C2C=CC(=C(C=2)F)O)CC1)F
Computed Properties
- Exact Mass: 274.08167876g/mol
- Monoisotopic Mass: 274.08167876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 57.5Ų
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1942707-0.05g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 0.05g |
$1308.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-0.1g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 0.1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-0.25g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 0.25g |
$1432.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-0.5g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 0.5g |
$1495.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-1.0g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 1g |
$1557.0 | 2023-05-31 | ||
| Enamine | EN300-1942707-2.5g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 2.5g |
$3051.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-5.0g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 5g |
$4517.0 | 2023-05-31 | ||
| Enamine | EN300-1942707-10.0g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 10g |
$6697.0 | 2023-05-31 | ||
| Enamine | EN300-1942707-1g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 1g |
$1557.0 | 2023-09-17 | ||
| Enamine | EN300-1942707-5g |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid |
2228580-78-5 | 5g |
$4517.0 | 2023-09-17 |
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid
Introduction to 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228580-78-5)
4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 2228580-78-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its dual fluoro-substituted aromatic ring and a cyclohexane core, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.
The structural framework of 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid incorporates several key features that contribute to its potential utility. The presence of two fluorine atoms at the 4-position of the cyclohexane ring enhances its lipophilicity and metabolic stability, while the hydroxyl group at the 4-position of the phenyl ring introduces a polar moiety that can interact with biological targets. This combination of hydrophobic and hydrophilic elements makes the compound an intriguing candidate for drug design and development.
In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluorine atoms in 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid play a crucial role in these properties by increasing the compound's resistance to enzymatic degradation and improving its interaction with biological receptors.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The dual fluoro-substituted aromatic ring and the cyclohexane core provide a scaffold that can be modified to target specific biological pathways. For instance, studies have shown that similar fluorinated compounds can exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. The hydroxyl group at the 3-position of the phenyl ring further enhances the compound's versatility by allowing for additional modifications such as acylation or esterification, which can fine-tune its biological activity.
Recent research has also explored the use of 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid as a building block for more complex molecules. By leveraging its structural features, chemists have been able to design derivatives with enhanced potency and selectivity. These derivatives have shown promise in preclinical studies, demonstrating potential therapeutic benefits in areas such as oncology and neurology.
The synthesis of 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as fluorous chemistry and transition-metal-catalyzed reactions have been particularly useful in constructing the desired framework efficiently. These advancements have not only improved yield but also reduced costs, making it more accessible for further research and development.
The pharmacological profile of 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid is still being thoroughly investigated. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health conditions. For example, its ability to modulate enzyme kinetics could make it useful in treating inflammatory diseases or neurological disorders where enzyme activity plays a critical role. Additionally, its structural similarity to known bioactive compounds suggests that it may have broader therapeutic applications once further optimized.
The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In 4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid, fluorine atoms contribute to increased metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This stability is crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effect. Moreover, fluorine substitution can improve binding affinity by increasing lipophilicity and reducing solubility in water, which often enhances membrane permeability and cellular uptake.
As research continues to uncover new applications for fluorinated compounds, CAS No. 2228580-78-5 stands out as a versatile and promising molecule. Its unique structural features offer a rich foundation for designing next-generation therapeutics with improved efficacy and safety profiles. The ongoing exploration of its pharmacological properties holds great promise for advancing treatments in various medical fields.
The future directions for research on CAS No. 2228580-78-5 include further optimization of its chemical structure to enhance bioactivity and reduce potential side effects. By employing computational modeling and high-throughput screening techniques, researchers can identify modifications that improve target engagement while minimizing off-target interactions. Additionally, exploring new synthetic routes could help streamline production processes and make this compound more widely available for clinical applications.
In conclusion,CAS No. 2228580-78-5 represents an exciting advancement in pharmaceutical chemistry with significant potential for developing novel therapeutic agents. Its unique structural features—particularly the dual fluoro-substituted aromatic ring—and functional groups like hydroxyl moieties—make it a valuable scaffold for drug design. As research progresses,CAS No. 2228580-78-5 is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.
2228580-78-5 (4,4-difluoro-1-(3-fluoro-4-hydroxyphenyl)cyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)